Cas no 123016-76-2 (Benzoic acid,4-[(aminocarbonyl)phenylamino]-)

• Product Name: Benzoic acid,4-[(aminocarbonyl)phenylamino]-
• CAS No: 123016-76-2
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 167747
• PubChem ID: 154231
• Update Time: 2025-04-19

Benzoic acid,4-[(aminocarbonyl)phenylamino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(aminocarbonyl)phenylamino]-
• 4-(N-carbamoylanilino)benzoic acid
• 4-[Carbamoyl(phenyl)amino]benzoic acid
• CCRIS 3480
• DTXSID50153833
• N-Phenyl-N-(p-carboxyphenyl)urea
• 123016-76-2
• SCHEMBL1304443

• Inchi： 1S/C14H12N2O3/c15-14(19)16(11-4-2-1-3-5-11)12-8-6-10(7-9-12)13(17)18/h1-9H,(H2,15,19)(H,17,18)
• InChI Key： XVUSKMFUTWIAKL-UHFFFAOYSA-N
• SMILES： O=C(N)N(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 256.08486
• Monoisotopic Mass: 256.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 483.7°Cat760mmHg
• Flash Point: 246.3°C
• Refractive Index: 1.68
• PSA: 83.63